Methyl 4-(hydroxymethyl)-6-methylpicolinate

• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: methyl 4-(hydroxymethyl)-6-methylpyridine-2-carboxylate
• InChI: InChI=1S/C9H11NO3/c1-6-3-7(5-11)4-8(10-6)9(12)13-2/h3-4,11H,5H2,1-2H3
• InChI Key: DUXSTFJVBWEOKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C(=O)OC)CO

Description

Methyl 4-(hydroxymethyl)-6-methylpicolinate is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 440 mg of the 4-(hydroxymethyl)-6-methylpicolinonitrile in 3 mL of concentrated H2SO4 and 1.8 mL of H2O was stirred at 135° C. for 12 h. The temperature was decreased to 95° C., 6 mL of MeOH was added, and the solution was stirred at 95° C. for 1 h. The solution was added to ice with H2O and EtOAc. Solid NaHCO3 and sat. NaHCO3 solution were added to a pH=8. The aqueous layer was extracted with EtOAc (2×). The combined extracts washed with brine (40 mL), dried over Na2SO4, filtered and concentrated to give 393 mg of methyl 4-(hydroxymethyl)-6-methylpicolinate which was used without further purification.